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Compound of Interest

Compound Name: Timegadine hydrochloride

CAS No.: 71080-06-3

Cat. No.: B12711177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Timegadine, a tri-substituted guanidine

derivative with significant anti-inflammatory properties. The document elucidates its chemical

structure, mechanism of action, and the experimental methodologies used to characterize its

activity.

Chemical Structure of Timegadine
Timegadine is chemically designated as N-cyclohexyl-N'-(2-methylquinolin-4-yl)-N''-2-

thiazolylguanidine.[1] It is a complex molecule featuring a central guanidine core substituted

with a cyclohexyl group, a 2-methylquinoline moiety, and a 2-thiazolyl group.

Chemical Properties:
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Property Value

Molecular Formula C₂₀H₂₃N₅S[2][3]

Molecular Weight 365.50 g/mol [2][3]

IUPAC Name
N-Cyclohexyl-N'-(2-methyl-4-quinolyl)-N''-2-

thiazolylguanidine[1]

SMILES
CC1=NC2=CC=CC=C2C(/N=C(NC3CCCCC3)/

NC4=NC=CS4)=C1[2]

InChIKey SQVNITZYWXMWOG-UHFFFAOYSA-N[3]

CAS Number 71079-19-1[2]

Mechanism of Action: Dual Inhibition of Eicosanoid
Pathways
Timegadine's primary anti-inflammatory effect stems from its ability to act as a potent

competitive inhibitor of two key enzyme families in the arachidonic acid cascade:

cyclooxygenases (COX) and lipoxygenases (LOX).[2][4] This dual inhibition effectively curtails

the production of pro-inflammatory eicosanoids, namely prostaglandins and leukotrienes.

Furthermore, Timegadine has been shown to inhibit the release of arachidonic acid from

cellular phospholipids, thereby reducing the available substrate for both COX and LOX

pathways.[4][5]

Quantitative Inhibitory Activity
The inhibitory potency of Timegadine has been quantified through in-vitro assays, with the half-

maximal inhibitory concentration (IC₅₀) values summarized below.
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Target Enzyme/Process Cell/Tissue Type IC₅₀ Value

Cyclooxygenase (COX) Washed Rabbit Platelets 5 nM[2][4]

Cyclooxygenase (COX) Rat Brain 20 µM[2][4]

Cyclooxygenase (COX) Platelets 3.1 x 10⁻⁸ M (31 nM)[5]

Lipoxygenase (LOX)
Horse Platelet Homogenates

(cytosol)
100 µM[2][4]

Lipoxygenase (LOX) Washed Rabbit Platelets 100 µM[2][4]

Lipoxygenase (LOX)
Casein-elicited Rat Peritoneal

PMNs
4.1 x 10⁻⁵ M (41 µM)[5]

Arachidonic Acid Release
Casein-elicited Rat Peritoneal

PMNs
2.7 x 10⁻⁵ M (27 µM)[4][5]

Signaling Pathway and Experimental Workflow
Visualization
The following diagrams illustrate the mechanism of action of Timegadine and the general

workflow for assessing its inhibitory activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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